Cas no 799812-85-4 (Coenzyme A, S-tetradecanoate, ammonium salt (1:3))

• Product Name: Coenzyme A, S-tetradecanoate, ammonium salt (1:3)
• CAS No: 799812-85-4
• MF: C₃₅H₆₅N₈O₁₇P₃S
• MW: 994.920290708542
• CID: 3161934
• PubChem ID: 46907887
• Update Time: 2025-10-31

Coenzyme A, S-tetradecanoate, ammonium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• triazanium,[(2R,3R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-tetradecanoylsulfanylethylamino)propyl]amino]butoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]oxolan-3-yl] hydrogen phosphate
• Coenzyme A, S-tetradecanoate, triammonium salt (9CI)
• CoenzymeA,S-tetradecanoate,ammoniumsalt(1:3)
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] tetradecanethioate;azane
• Coenzyme A, S-tetradecanoate, ammonium salt (1:3)
• 799812-85-4

• MDL： MFCD22416622
• Inchi： 1S/C35H62N7O17P3S.H3N/c1-4-5-6-7-8-9-10-11-12-13-14-15-26(44)63-19-18-37-25(43)16-17-38-33(47)30(46)35(2,3)21-56-62(53,54)59-61(51,52)55-20-24-29(58-60(48,49)50)28(45)34(57-24)42-23-41-27-31(36)39-22-40-32(27)42;/h22-24,28-30,34,45-46H,4-21H2,1-3H3,(H,37,43)(H,38,47)(H,51,52)(H,53,54)(H2,36,39,40)(H2,48,49,50);1H3/t24-,28-,29-,30+,34-;/m1./s1
• InChI Key： IBDHYZUIOICJEE-NXHBBHECSA-N
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(CCCCCCCCCCCCC)=O.N

Computed Properties

• Exact Mass: 1028.393
• Monoisotopic Mass: 1028.393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 66
• Rotatable Bond Count: 34
• Complexity: 1570
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 400A^2

Experimental Properties

• PSA: 435.06000
• LogP: 6.59930

Coenzyme A, S-tetradecanoate, ammonium salt (1:3) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on Coenzyme A, S-tetradecanoate, ammonium salt (1:3)

Coenzyme A, S-tetradecanoate, ammonium salt (1:3) and its Applications in Modern Research

The compound with the CAS number 799812-85-4, specifically Coenzyme A, S-tetradecanoate, ammonium salt (1:3), represents a significant advancement in the field of biochemical research and pharmaceutical development. This unique compound has garnered considerable attention due to its multifaceted applications and the pivotal role it plays in various metabolic pathways. Coenzyme A derivatives are well-known for their involvement in energy metabolism, fatty acid synthesis, and other critical cellular processes.

In recent years, there has been a surge in research focusing on the development of novel coenzyme A derivatives as potential therapeutic agents. The ammonium salt form of S-tetradecanoate coenzyme A stands out for its enhanced stability and bioavailability, making it an attractive candidate for both preclinical and clinical studies. The long-chain acyl group (tetradecanoate) adds a layer of specificity that is particularly relevant in studying lipid metabolism and its implications in chronic diseases such as obesity and type 2 diabetes.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers are exploring its use as a precursor in synthesizing novel analogs that could target specific enzymatic pathways. For instance, studies have shown that derivatives of coenzyme A can modulate the activity of acyl-CoA synthetases and other enzymes involved in fatty acid metabolism. This has opened up new avenues for developing treatments that could ameliorate metabolic disorders by fine-tuning these pathways.

The ammonium salt formulation also offers advantages in terms of solubility and reactivity, which are crucial factors when designing compounds for biological assays. The ability to dissolve readily in aqueous solutions makes it easier to incorporate into experimental systems, thereby facilitating more accurate and reproducible results. This property is particularly valuable in high-throughput screening (HTS) campaigns where large libraries of compounds need to be tested under standardized conditions.

Recent advancements in mass spectrometry techniques have further enhanced the utility of Coenzyme A, S-tetradecanoate, ammonium salt (1:3). These techniques allow for precise identification and quantification of this compound in complex biological matrices, providing researchers with powerful tools to study its interactions within cellular environments. Such insights are invaluable for understanding disease mechanisms and developing targeted therapies.

The role of this compound in studying mitochondrial function cannot be overstated. Mitochondria are central to cellular energy production, and disruptions in mitochondrial function have been implicated in a wide range of pathological conditions. By serving as a substrate for key enzymes involved in fatty acid oxidation, this derivative helps researchers unravel the complexities of mitochondrial metabolism. This knowledge is crucial for developing interventions that could mitigate mitochondrial dysfunction associated with aging and neurodegenerative diseases.

In conclusion, the multifaceted applications of Coenzyme A, S-tetradecanoate, ammonium salt (1:3) underscore its significance as a research tool and potential therapeutic agent. Its unique chemical properties make it an indispensable component in studies ranging from basic metabolic research to drug discovery efforts aimed at treating metabolic disorders. As our understanding of cellular biochemistry continues to evolve, compounds like this will undoubtedly play a pivotal role in advancing medical science.